Cas no 1025724-70-2 ((4-nitrophenyl)-[4-[3-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-yl]piperidin-1-yl]methanone)

• Product Name: (4-nitrophenyl)-[4-[3-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-yl]piperidin-1-yl]methanone
• CAS No: 1025724-70-2
• MF: C₂₂H₁₉F₃N₄O₃
• MW: 444.406475305557
• CID: 5230107
• Update Time: 2023-08-26

(4-nitrophenyl)-[4-[3-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-yl]piperidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitrobenzoyl)-4-{5-[3-(trifluoromethyl)phenyl]-1H-pyrazol-3-yl}piperidine
• (4-nitrophenyl)-[4-[3-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-yl]piperidin-1-yl]methanone
• (4-NITROPHENYL)(4-(5-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRAZOL-3-YL)PIPERIDINO)METHANONE

• Inchi： 1S/C22H19F3N4O3/c23-22(24,25)17-3-1-2-16(12-17)20-13-19(26-27-20)14-8-10-28(11-9-14)21(30)15-4-6-18(7-5-15)29(31)32/h1-7,12-14H,8-11H2,(H,26,27)
• InChI Key： BNYPEXHPOYAQDL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=C(C2CCN(C(C3C=CC(=CC=3)[N+](=O)[O-])=O)CC2)NN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 670
• XLogP3: 4.3
• Topological Polar Surface Area: 94.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines